Cas no 10282-34-5 (Pyrrolidine,1-[4-(2-phenyldiazenyl)phenyl]-)

Pyrrolidine,1-[4-(2-phenyldiazenyl)phenyl]- structure
10282-34-5 structure
Product Name:Pyrrolidine,1-[4-(2-phenyldiazenyl)phenyl]-
CAS No:10282-34-5
MF:C16H17N3
MW:251.326283216476
CID:204805
PubChem ID:114785
Update Time:2025-04-19

Pyrrolidine,1-[4-(2-phenyldiazenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine,1-[4-(2-phenyldiazenyl)phenyl]-
    • 4-N-pyrrolidinylazobenzene
    • phenyl-(4-pyrrolidin-1-ylphenyl)diazene
    • 1-(4-(Phenylazo)phenyl)pyrrolidine
    • 1-(4-phenylazo-phenyl)-pyrrolidine
    • 1-(p-(Phenylazo)phenyl)pyrrolidine
    • 4-Pyrrolidinoazobenzol
    • AC1L3FYE
    • BRN 0220377
    • LS-138076
    • Pyrrolidine, 1-(4-(phenylazo)phenyl)-
    • Pyrrolidine, 1-(4-(phenylazo)phenyl)- (9CI)
    • Pyrrolidine, 1-(p-(phenylazo)phenyl)-
    • 1-[p-(Phenylazo)phenyl]pyrrolidine
    • 5-20-01-00446 (Beilstein Handbook Reference)
    • SCHEMBL7764536
    • DTXSID101037742
    • Pyrrolidine, 1-[4-(2-phenyldiazenyl)phenyl]-
    • 10282-34-5
    • SCHEMBL10343353
    • Inchi: 1S/C16H17N3/c1-2-6-14(7-3-1)17-18-15-8-10-16(11-9-15)19-12-4-5-13-19/h1-3,6-11H,4-5,12-13H2/b18-17+
    • InChI Key: BFIIGQJDJWMBPV-ISLYRVAYSA-N
    • SMILES: N1(C2C=CC(=CC=2)/N=N/C2C=CC=CC=2)CCCC1

Computed Properties

  • Exact Mass: 251.14241
  • Monoisotopic Mass: 251.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 28Ų

Experimental Properties

  • PSA: 27.96
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